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Compound of Interest

Compound Name: GS-443902 trisodium

Cat. No.: B10828260 Get Quote

Application Notes and Protocols for GS-443902
Trisodium
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper storage, handling, and in-lab

application of GS-443902 trisodium, the active triphosphate metabolite of the antiviral drug

Remdesivir.

Product Information
Characteristic Value

IUPAC Name

2-C-(4-Aminopyrrolo[2,1-f][1][2][3]triazin-7-

yl)-2,5-anhydro-D-altrononitrile 6-triphosphate

trisodium[4]

Synonyms
GS-441524 triphosphate trisodium, Remdesivir

metabolite trisodium[1][2][5]

Molecular Formula C₁₂H₁₃N₅Na₃O₁₃P₃[6]

Molecular Weight 597.15 g/mol [6]

CAS Number 1355050-21-3[4][6]
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Storage and Stability
Proper storage is critical to maintain the integrity of GS-443902 trisodium.

Condition Recommendation

Temperature
Store at -20°C or -80°C for long-term storage.[1]

[4]

Light Protect from light.[1][4]

Moisture
Store in a sealed container, away from moisture.

[6]

Inert Atmosphere
For optimal stability, store under an inert gas like

nitrogen or argon.[1][4]

Shipping
The compound is typically shipped on dry ice to

maintain its stability.[1]

Note: GS-443902 trisodium is unstable in solutions; it is highly recommended to use freshly

prepared solutions for experiments.[1][2][3][5][6] The trisodium salt is more stable than the free

form of GS-443902.[3]

Solubility and Solution Preparation
GS-443902 trisodium exhibits good solubility in aqueous solutions.

Solvent Solubility Notes

Water (H₂O)
33.33 mg/mL (55.82 mM)[6] or

50 mg/mL (83.73 mM)[1][2]

May require sonication to fully

dissolve.[1][2][6]

Phosphate-Buffered Saline

(PBS)
50 mg/mL (83.73 mM)[2] May require sonication.[2]

Protocol for Preparation of a 10 mM Stock Solution in
Water
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Equilibrate the vial of GS-443902 trisodium to room temperature before opening.

Aseptically add the required volume of sterile, nuclease-free water to the vial to achieve a

final concentration of 10 mM. For example, to prepare a 10 mM solution from 1 mg of GS-
443902 trisodium (MW: 597.15 g/mol ), add approximately 0.1675 mL of water.[6]

Vortex briefly and sonicate if necessary to ensure complete dissolution.[1][2][6]

For cell-based assays, it is recommended to sterilize the working solution by passing it

through a 0.22 μm filter before use.[1][2][3]

Use the prepared solution immediately. Do not store for later use.[1][2][3][5][6]

Mechanism of Action
GS-443902 is the pharmacologically active form of Remdesivir.[1] It functions as a competitive

inhibitor of viral RNA-dependent RNA polymerase (RdRp).[1][3] Upon incorporation into the

nascent viral RNA strand, it leads to premature chain termination, thereby halting viral

replication.[3][6]
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Caption: Mechanism of action of Remdesivir and its active metabolite GS-443902.
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Experimental Protocols
In Vitro RNA Polymerase Inhibition Assay
This protocol is a generalized procedure to assess the inhibitory activity of GS-443902
trisodium against viral RdRp.

Start

Prepare Reaction Mix:
- RdRp Enzyme
- RNA Template

- NTPs (including labeled NTP)
- Buffer

Add GS-443902 Trisodium
(Varying Concentrations)

Incubate at Optimal
Temperature

Stop Reaction
(e.g., EDTA)

Analyze RNA Products
(e.g., Gel Electrophoresis,

Scintillation Counting)
Determine IC50 Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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